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Compound of Interest

Compound Name:
Sodium 3-aminonaphthalene-1,5-

disulphonate

Cat. No.: B076140 Get Quote

Technical Guide: Monosodium 3-amino-1,5-
naphthalenedisulfonate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of monosodium 3-amino-1,5-naphthalenedisulfonate, including its molecular weight

and chemical formula. It also outlines general experimental approaches for its synthesis and

analysis.

Core Data
The fundamental properties of monosodium 3-amino-1,5-naphthalenedisulfonate are

summarized in the table below.
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Property Value Source(s)

Chemical Formula C₁₀H₈NNaO₆S₂ [1]

Molecular Weight 325.3 g/mol [2]

CAS Number 4681-22-5 [1]

IUPAC Name
Sodium 3-amino-5-

sulfonaphthalene-1-sulfonate
[1]

Synonyms

1,5-Naphthalenedisulfonic

acid, 3-amino-, monosodium

salt; 3-Amino-1,5-

naphthalenedisulfonic acid

monosodium salt

[1]

Appearance
White crystal (for the parent

acid)
[3]

Chemical Structure
The chemical structure of monosodium 3-amino-1,5-naphthalenedisulfonate is depicted below.

Caption: Chemical structure of monosodium 3-amino-1,5-naphthalenedisulfonate.

Experimental Protocols
While specific, detailed step-by-step protocols for the synthesis and analysis of monosodium 3-

amino-1,5-naphthalenedisulfonate are not readily available in the public domain, this section

outlines the general methodologies based on the synthesis of the parent acid and related

compounds.

Synthesis of 3-Amino-1,5-naphthalenedisulfonic Acid
(Parent Compound)
The synthesis of the parent acid, 3-amino-1,5-naphthalenedisulfonic acid, generally follows a

multi-step process:
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Sulfonation of Naphthalene: Naphthalene is first treated with fuming sulfuric acid. This step

introduces sulfonic acid groups onto the naphthalene ring.

Nitration: The resulting naphthalenedisulfonic acid is then nitrated using a mixture of nitric

and sulfuric acids. This introduces a nitro group onto the ring.

Isomer Separation: The nitration step produces a mixture of isomers. The desired 2-nitro-4,8-

naphthalenedisulfonic acid is separated, often through the formation of a magnesium salt.

Reduction: The separated nitro compound is then reduced to the corresponding amino

group. This is typically achieved using iron powder in an acidic medium (e.g., hydrochloric

acid).[3]

Preparation of Monosodium 3-amino-1,5-
naphthalenedisulfonate
The monosodium salt is typically prepared by neutralizing the free 3-amino-1,5-

naphthalenedisulfonic acid with one equivalent of a sodium base, such as sodium hydroxide or

sodium carbonate. The general procedure involves:

Dissolving the free acid in a suitable solvent, usually water.

Slowly adding a stoichiometric amount of the sodium base while monitoring the pH.

The monosodium salt can then be isolated by precipitation, possibly through the addition of a

less polar solvent or by concentration of the solution, followed by filtration and drying.

Analytical Methodology: High-Performance Liquid
Chromatography (HPLC)
A general reverse-phase HPLC method can be employed for the analysis of 3-amino-1,5-

naphthalenedisulfonic acid and its salts.[4]

Principle: The compound is separated on a non-polar stationary phase with a more polar

mobile phase.

Stationary Phase: A C18 column is a common choice for this type of analysis.
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Mobile Phase: A typical mobile phase consists of a mixture of an organic solvent (e.g.,

acetonitrile) and an aqueous buffer (e.g., a phosphate or formate buffer to control pH).[4] The

gradient of the mobile phase can be adjusted to achieve optimal separation.

Detection: UV detection is suitable for this compound due to the presence of the

naphthalene chromophore.

For quantitative analysis, a calibration curve would be constructed using standards of known

concentration. The peak area of the analyte in the sample is then compared to the calibration

curve to determine its concentration.

Logical Workflow for Synthesis and Analysis
The following diagram illustrates the general workflow for the synthesis and analysis of

monosodium 3-amino-1,5-naphthalenedisulfonate.
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Caption: General workflow for synthesis and analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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